3-Methylcholanthrene

Description

3-Methylcholanthrene, often shortened to 3-MC or MCA, is a highly carcinogenic polycyclic aromatic hydrocarbon produced when organic compounds are burned at very high temperatures . It is also known as 20-methylcholanthrene, or by its IUPAC name, 3-methyl-1,2-dyhydrobenzo[j]aceanthrylene . This compound, which appears as pale yellow solid crystals when crystallized from benzene and ether, is primarily used in laboratory studies focusing on chemical carcinogenesis . Due to its toxic properties, 3-Methylcholanthrene is often tested on mice and rats to derive information for cancer medicine development . The New Jersey Right to Know Act requires most employers to handle 3-Methylcholanthrene with extreme caution because it is a carcinogen and mutagen that may damage a developing fetus and irritate the eyes and skin upon contact .

3-Methylcholanthrene belongs to the class of organic compounds known as phenanthrenes and derivatives . Phenanthrenes are polycyclic compounds containing a phenanthrene moiety, a tricyclic aromatic compound with three non-linearly fused benzene rings . 3-MC can react with oxidizing materials, and ozone and chlorinating agents can oxidize it . Research indicates 3-MC has an inhibitory function in a dimethylnitrosamine demethylase process in rat livers . It can also act as an estrogen antagonist by competitively binding to estrogen receptors, reducing estrogen expression .

A similar compound, benzo$$a]pyrene, shares a related binding mechanism to DNA and is metabolized via the same pathway as 3-MC . 3-Methylcholanthrene is not a naturally occurring metabolite and is found only in individuals exposed to the compound or its derivatives; technically, it is part of the human exposome . The exposome is the collection of all exposures of an individual in a lifetime and how those exposures relate to health .

• CAS No.: 56-49-5
• Product Name: 3-Methylcholanthrene
• Molecular Formula: C21H16
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 3-methyl-1,2-dihydrobenzo[j]aceanthrylene
• Standard InChI: InChI=1S/C21H16/c1-13-6-7-15-12-20-17-5-3-2-4-14(17)8-9-18(20)19-11-10-16(13)21(15)19/h2-9,12H,10-11H2,1H3
• Standard InChIKey: PPQNQXQZIWHJRB-UHFFFAOYSA-N
• SMILES: CC1=C2CCC3=C2C(=CC4=C3C=CC5=CC=CC=C54)C=C1
• Canonical SMILES: CC1=C2CCC3=C2C(=CC4=C3C=CC5=CC=CC=C54)C=C1
• Appearance: Yellow to Dark Yellow Solid
• Purity: > 95%
• Synonyms: 20 Methylcholanthrene; 20-Methylcholanthrene; 3 Methylcholanthrene; 3-Methylcholanthrene; Methylcholanthrene
• PubChem Compound: 1674
• Last Modified: Sep 14 2023